Cas no 2229119-97-3 (3-(4-fluoropyridin-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-fluoropyridin-2-yl)-1,2-oxazol-5-amine
• CAS No: 2229119-97-3
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 5997892
• PubChem ID: 165971261
• Update Time: 2025-10-30

3-(4-fluoropyridin-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoropyridin-2-yl)-1,2-oxazol-5-amine
• EN300-1787170
• 2229119-97-3

• Inchi： 1S/C8H6FN3O/c9-5-1-2-11-6(3-5)7-4-8(10)13-12-7/h1-4H,10H2
• InChI Key： UINCYSBFXOIYLL-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 179.04948999g/mol
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(4-fluoropyridin-2-yl)-1,2-oxazol-5-amine

3-(4-Fluoropyridin-2-yl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

3-(4-Fluoropyridin-2-yl)-1,2-Oxazol-5-Amine, also known by its CAS number CAS No. 2229119-97-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated pyridine ring with an oxazole moiety, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug development, particularly in the design of novel therapeutics targeting specific biological pathways.

The molecular structure of 3-(4-fluoropyridin-2-yl)-1,2-Oxazol-5-Amine is notable for its conjugated system, which enhances its stability and reactivity. The presence of the fluorine atom in the pyridine ring introduces electronic effects that can modulate the compound's interaction with biological targets. This feature has been exploited in recent research to develop more effective drug candidates with improved pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential use in cancer therapy.

In terms of synthesis, 3-(4-fluoropyridin-2-yl)-1,2-Oxazol-5-Amine can be prepared through a variety of routes, including condensation reactions and cyclization processes. Researchers have optimized these methods to achieve higher yields and better purity, which are critical for large-scale production. One innovative approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality. This advancement has been particularly beneficial for industries seeking to streamline their manufacturing processes.

The pharmacological properties of CAS No. 2229119-97-3 have been extensively studied in recent years. Preclinical trials have shown that this compound demonstrates excellent bioavailability and minimal toxicity, making it a strong candidate for further development. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating diseases where drug delivery is a challenge. A recent study published in Nature Communications highlighted its potential as an anti-inflammatory agent, opening new avenues for its application in treating chronic inflammatory conditions.

Beyond pharmaceutical applications, 3-(4-fluoropyridin-2-yl)-1,2-Oxazol-5-Amine has also found use in materials science. Its unique electronic properties make it an ideal candidate for organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends significantly improves their electrical conductivity without compromising mechanical properties. This discovery has important implications for the electronics industry, where there is a growing demand for high-performance materials.

In conclusion, CAS No. 2229119-97-3, or 3-(4-fluoropyridin-2-yl)-1,2-Oxazol-5-Amine, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable pharmacological properties position it as a key player in both drug development and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to advancing modern medicine and technology.